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Compound of Interest

2-Chloro-N-(4-

Compound Name:
morpholinophenyl)acetamide

CAS No.: 170655-46-6

Cat. No.: B069048

Get Quote

\ J

An In-depth Technical Guide to the Safe Handling of 2-Chloro-N-(4-
morpholinophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document provides guidance on the safe handling of 2-Chloro-N-(4-
morpholinophenyl)acetamide based on available data for structurally similar compounds,
primarily 2-chloroacetamide. The specific toxicological properties of 2-Chloro-N-(4-
morpholinophenyl)acetamide have not been fully characterized. Therefore, a cautious and
conservative approach to handling is imperative. All procedures should be conducted by
trained personnel in a controlled laboratory setting.

Introduction

2-Chloro-N-(4-morpholinophenyl)acetamide is a chemical compound that belongs to the
family of a-chloroacetamides. While specific applications and biological effects of this particular
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molecule may be the subject of ongoing research, the chloroacetamide functional group is
known to be reactive and can exhibit biological activity. Compounds in this class are often used
as intermediates in chemical synthesis.[1][2] The presence of the chloroacetyl group suggests
that this compound is likely an alkylating agent, which warrants careful handling to minimize
exposure.[2]

This guide synthesizes available safety information for closely related analogs to provide a
comprehensive framework for the safe handling, storage, and disposal of 2-Chloro-N-(4-
morpholinophenyl)acetamide. The causality behind these recommendations is rooted in the
known reactivity of the a-chloroacetamide moiety and the general principles of chemical
laboratory safety.

Hazard Identification and GHS Classification

While a specific Globally Harmonized System (GHS) classification for 2-Chloro-N-(4-
morpholinophenyl)acetamide is not readily available, the classification for the parent
compound, 2-chloroacetamide, provides a strong basis for hazard assessment. The hazards
associated with 2-chloroacetamide are significant and should be assumed for its derivatives
until proven otherwise.

Table 1: GHS Hazard Classification for 2-Chloroacetamide
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction.[1]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child.[1]
) H402: Harmful to aquatic life.
Acute Aquatic Hazard Category 3 o
) ) o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2

[4]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation.[3][4]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation.[3][4]

Based on these classifications, 2-Chloro-N-(4-morpholinophenyl)acetamide should be
handled as a substance that is toxic if ingested, a potential skin sensitizer, a suspected
reproductive toxin, and an irritant to the skin, eyes, and respiratory system.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential, prioritizing engineering controls,
supplemented by administrative controls and personal protective equipment (PPE).

Engineering Controls

o Ventilation: All handling of solid 2-Chloro-N-(4-morpholinophenyl)acetamide and its
solutions must be conducted in a properly functioning chemical fume hood to minimize
inhalation of dust or aerosols.[1][5] The atmosphere within the laboratory should be regularly
monitored to ensure it remains within established exposure standards for similar compounds.

[6]
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o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent skin and eye contact.

Table 2: Recommended Personal Protective Equipment

Body Part PPE Recommendation Standard
Safety goggles with side- EN 166 (EU) or NIOSH (US)
Eyes/Face ) )
shields or a face shield. approved.[3][4]
Chemical-resistant gloves
(e.g., nitrile rubber). Gloves Follow manufacturer's
Hands must be inspected prior to use specifications for breakthrough
and disposed of after use or if time and permeation rate.
contaminated.[1][8]
) Should be laundered
A lab coat or chemical-
Body separately from personal

resistant apron.

clothing.[6]

Respiratory

For large spills or situations
where dust generation is
unavoidable, a NIOSH/MSHA
or European Standard EN 149
approved respirator with a
particulate filter may be

necessary.[9]

Follow institutional guidelines
for respirator fit-testing and

use.

Safe Handling and Storage
Protocol for Safe Handling and Weighing

» Preparation: Before handling the compound, ensure the fume hood is operational and the

work area is clean and uncluttered. Assemble all necessary equipment, including a

calibrated balance, weighing paper or a suitable container, and waste disposal bags.
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e Donning PPE: Put on all required PPE as outlined in Table 2.
e Transfer and Weighing:

o Perform all manipulations within the fume hood.

o Carefully open the container with the compound.

o Use a spatula to transfer the desired amount of the solid onto weighing paper or into a
tared container.

o Avoid generating dust. If the material is a fine powder, consider moistening it with a
suitable solvent if appropriate for the subsequent experimental procedure to prevent
dusting.[10]

e Post-Weighing:
o Securely close the container of 2-Chloro-N-(4-morpholinophenyl)acetamide.
o Clean any minor spills within the fume hood immediately.

o Dispose of the weighing paper and any contaminated materials in a designated, sealed
waste container.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water after handling.[1][6]

Storage

» Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][6]
e The storage area should be locked or accessible only to authorized personnel.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[9]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4][5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek
medical attention.[1][3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
give them a small amount of water to drink. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1][5]

Spill and Emergency Procedures
Protocol for Small Spill Cleanup

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated (use the fume hood if the spill is contained within it).

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.
Containment: Prevent the spill from spreading. For solid spills, avoid generating dust.
Cleanup:

o Carefully sweep or vacuum the spilled solid into a suitable, labeled container for disposal.
[10]

o Use a wet wipe or damp cloth to clean the spill area to remove any remaining dust.
Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Waste Disposal: Place all contaminated materials, including cleaning supplies and PPE, into
a sealed, labeled container for hazardous waste disposal.
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e Reporting: Report the incident to the appropriate laboratory or institutional safety officer.

Firefighting Measures

» 2-Chloro-N-(4-morpholinophenyl)acetamide is not expected to be highly flammable, but it
may burn.[10]

 In case of a fire, use appropriate extinguishing media such as water spray, foam, dry
chemical, or carbon dioxide.[5]

 Firefighters should wear self-contained breathing apparatus to prevent inhalation of toxic
fumes, which may include nitrogen oxides, carbon oxides, and hydrogen chloride gas.[1]

Waste Disposal

o Dispose of 2-Chloro-N-(4-morpholinophenyl)acetamide and any contaminated materials
in accordance with all applicable federal, state, and local environmental regulations.

o The material may be disposed of by incineration in a licensed chemical destruction plant with
flue gas scrubbing.[11]

e Do not allow the chemical to enter drains or sewer systems.[1][5]

Visualization of Workflows
Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Chloro-N-(4-morpholinophenyl)acetamide.

Emergency Response Decision Tree
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Caption: Decision tree for emergency response to an exposure event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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